![molecular formula C16H25NO3 B5163422 N-(3,4,5-trimethoxyphenyl)cycloheptanamine](/img/structure/B5163422.png)
N-(3,4,5-trimethoxyphenyl)cycloheptanamine
Overview
Description
N-(3,4,5-trimethoxyphenyl)cycloheptanamine, also known as TMA-2, is a psychedelic drug that belongs to the amphetamine class. It is a derivative of mescaline and was first synthesized by Alexander Shulgin in 1974. TMA-2 has been used in scientific research to study its effects on the human brain and its potential therapeutic applications.
Scientific Research Applications
Anticancer Properties
- Synthesis and Anticancer Activity : Compounds related to N-(3,4,5-trimethoxyphenyl)cycloheptanamine, such as 3,4,5-trimethoxyphenyl acrylamides, have been synthesized and evaluated for their antinarcotic and anticancer properties. They have shown strong inhibitory effects on morphine withdrawal syndrome in mice and high binding affinities with serotonergic 5-HT1A receptors (Jung et al., 2009).
- Multidrug Resistance Inhibition : N,N-bis(cyclohexanol)amine aryl esters, related to this compound, have shown potency as multidrug resistance inhibitors in cancer treatment. They maintain high potency and efficacy, acting as MDR inhibitors (Martelli et al., 2011).
Pharmacological Profiles
- Chemical Synthesis and Bioactivity : The synthesis of various derivatives, including 3,4,5-trimethoxyphenyl moieties, has been reported. These compounds have demonstrated significant antiproliferative activities against cancer cells (Jin et al., 2006).
- Design and Synthesis for Biological Evaluation : Novel 3,4,5-trimethoxyphenyl acrylamides have been synthesized and evaluated for biological activity, showing potential as antinarcotic agents (Jung et al., 2009).
Molecular Docking and Structural Analysis
- Molecular Docking Studies : Some novel 3-benzyl-4(3H)quinazolinone analogues with a 3,4,5-trimethoxyphenyl fragment have been synthesized and evaluated, with molecular docking studies showing promising antitumor activity (Al-Suwaidan et al., 2016).
- Crystal Structure Analysis : The crystal structure of compounds containing 3,4,5-trimethoxyphenyl groups has been analyzed, providing insights into their chemical properties and potential applications (Madadi et al., 2014).
Properties
IUPAC Name |
N-(3,4,5-trimethoxyphenyl)cycloheptanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3/c1-18-14-10-13(11-15(19-2)16(14)20-3)17-12-8-6-4-5-7-9-12/h10-12,17H,4-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKIGQSXBLKYQFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC2CCCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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